Cas no 51279-50-6 (Ethanone, 1-(methoxyphenyl)-)

• Product Name: Ethanone, 1-(methoxyphenyl)-
• CAS No: 51279-50-6
• MF: C₉H₁₀O₂
• MW: 150.1745
• CID: 362680

Ethanone, 1-(methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(methoxyphenyl)-

• Inchi： InChI=1S/C9H10O2/c1-7(10)8-5-3-4-6-9(8)11-2/h3-6H,1-2H3
• InChI Key： DWPLEOPKBWNPQV-UHFFFAOYSA-N
• SMILES： COC1C=CC=CC=1C(=O)C

Computed Properties

• Exact Mass: 150.0681
• Monoisotopic Mass: 150.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Transparent colorless liquid
• Density: 1.09
• Boiling Point: 131℃ (18 mmHg)
• Flash Point: 108℃
• Refractive Index: 1.5383-1.5403
• PSA: 26.3
• LogP: 1.89780

Ethanone, 1-(methoxyphenyl)- Security Information

• Storage Condition：NoStore…In direct sunlight areas. Store in tightly closed containers. Store in a cool place\desiccation\Well ventilated area,Keep away from incompatible substances.